Cas no 22652-91-1 (Benzamide, 3,5-dichloro-2,4,6-trifluoro-)

• Product Name: Benzamide, 3,5-dichloro-2,4,6-trifluoro-
• CAS No: 22652-91-1
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 3914921
• PubChem ID: 13495592
• Update Time: 2025-04-24

Benzamide, 3,5-dichloro-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dichloro-2,4,6-trifluoro-
• MFCD28787462
• 3,5-Dichloro-2,4,6-trifluorobenzamide
• 22652-91-1

• Inchi： 1S/C7H2Cl2F3NO/c8-2-4(10)1(7(13)14)5(11)3(9)6(2)12/h(H2,13,14)
• InChI Key： VVWZTHWMLWSCTJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(F)C(Cl)=C(F)C(Cl)=C1F

Computed Properties

• Exact Mass: 242.9465536Da
• Monoisotopic Mass: 242.9465536Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on Benzamide, 3,5-dichloro-2,4,6-trifluoro-

Benzamide, 3,5-dichloro-2,4,6-trifluoro-

The compound Benzamide, 3,5-dichloro-2,4,6-trifluoro- (CAS No: 22652-91-1) is a highly specialized organic chemical with a unique structure and a range of applications in various industries. This compound is characterized by its benzamide backbone, which is substituted with chlorine and fluorine atoms at specific positions, giving it distinctive chemical and physical properties.

Chemical Structure and Properties:

The molecular structure of Benzamide, 3,5-dichloro-2,4,6-trifluoro- consists of a benzene ring with an amide group (-CONH₂) attached at the para position. The ring is further substituted with chlorine atoms at the 3 and 5 positions and fluorine atoms at the 2, 4, and 6 positions. This substitution pattern results in a highly electron-deficient aromatic system due to the electronegative nature of chlorine and fluorine atoms. The compound exhibits high stability under normal conditions and has a melting point of approximately 180°C.

Synthesis and Production:

The synthesis of Benzamide, 3,5-dichloro-2,4,6-trifluoro- involves a multi-step process that typically starts with the chlorination and fluorination of benzene derivatives. Recent advancements in catalytic methods have enabled more efficient production processes with higher yields and better purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

Applications in Industry:

Benzamide derivatives, including Benzamide, 3,5-dichloro-2,4,6-trifluoro-, are widely used as intermediates in the pharmaceutical industry for the synthesis of various drug molecules. The compound's electron-deficient aromatic ring makes it an excellent candidate for forming stable complexes with metal ions, which is exploited in catalysis and materials science.

In addition to pharmaceutical applications,Benzamide derivatives are also used in agrochemicals as fungicides and insecticides due to their ability to inhibit key enzymes in pathogens. Recent studies have highlighted the potential of Benzamide derivatives in developing new generations of pesticides with reduced environmental toxicity.

Research and Development:

Recent research has focused on exploring the potential of Benzamide derivatives in advanced materials such as organic semiconductors and optoelectronic devices. The unique electronic properties of Benzamide derivatives, including their ability to undergo charge transfer interactions,make them promising candidates for use in flexible electronics and organic light-emitting diodes (OLEDs).

Furthermore,Benzamide derivatives have shown potential in biotechnology applications such as enzyme inhibition studies and drug delivery systems. Scientists are investigating their ability to modulate cellular signaling pathways for therapeutic interventions.

Safety Considerations:

While Benzamide derivatives are generally considered safe under normal handling conditions,proper precautions should be taken during storage and use to avoid exposure to high concentrations or prolonged contact with skin or eyes. Occupational exposure limits (OELs) have been established for such compounds based on their toxicological profiles.

In conclusion,Benzamide derivatives, particularly Benzamide, 3,5-dichloro-2,4,-trifluoro-, continue to play a vital role in advancing modern chemistry and materials science research. Their unique chemical properties make them indispensable tools for developing innovative solutions across diverse industries.